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Compound of Interest

Compound Name: 3-Pentanol

Cat. No.: B084944 Get Quote

Essential Guide to Safely Handling 3-Pentanol
For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides immediate safety, operational, and disposal

information for 3-Pentanol, ensuring laboratory safety and building trust in your chemical

handling protocols.

Immediate Safety Information
3-Pentanol is a flammable liquid and vapor that can cause skin and respiratory irritation. It is

also harmful if inhaled or swallowed.[1][2][3] Adherence to proper safety protocols is crucial to

minimize risks.

First Aid Measures

In the event of exposure, immediate action is necessary. The following table summarizes the

recommended first aid procedures.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

Operational Plan for Handling 3-Pentanol
A systematic approach to handling 3-Pentanol is essential to ensure the safety of all laboratory

personnel.

Personal Protective Equipment (PPE)

The following table outlines the required PPE for handling 3-Pentanol.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves are required. Nitrile

rubber is suitable for general use, while butyl

rubber is recommended for prolonged or direct

contact. Always inspect gloves for integrity

before use.[5]

Eye/Face Protection

Safety glasses with side shields or chemical

safety goggles are mandatory. A face shield may

be necessary for splash-prone operations.

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn. Full-body protection may be required for

large-scale operations.

Respiratory Protection

Work in a well-ventilated area, preferably under

a chemical fume hood. If ventilation is

inadequate, a NIOSH-approved respirator with

organic vapor cartridges is necessary.

Chemical Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly. Have a spill kit

readily accessible.

Dispensing: Handle 3-Pentanol in a well-ventilated area, such as a fume hood. Ground all

containers and transfer equipment to prevent static discharge. Use only non-sparking tools.

Storage: Store 3-Pentanol in a cool, dry, and well-ventilated area away from heat, sparks,

and open flames.[6] Keep containers tightly closed. It is incompatible with strong oxidizing

agents and acids.[4][7]

Heating: If heating is required, use a water bath, heating mantle, or another controlled

heating source. Avoid open flames.

Spill Management: In case of a spill, evacuate the area. For small spills, absorb the liquid

with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.
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For large spills, contain the spill and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of 3-Pentanol and its waste is crucial to prevent environmental contamination.

Waste Collection: Collect all 3-Pentanol waste, including contaminated absorbent materials,

in a designated, labeled, and sealed container.

Disposal Method: Dispose of chemical waste through a licensed hazardous waste disposal

company. Do not pour 3-Pentanol down the drain.[6] Follow all local, state, and federal

regulations for hazardous waste disposal.

Quantitative Data
The following tables provide key quantitative data for 3-Pentanol.

Physical and Chemical Properties

Property Value

CAS Number 584-02-1

Molecular Formula C5H12O

Molecular Weight 88.15 g/mol

Boiling Point 115.6 °C

Flash Point 34 °C

Autoignition Temperature 360 °C

Density 0.815 g/cm³ at 20 °C

Occupational Exposure Limits

Organization Limit

MAK (Germany) 20 ppm (73 mg/m³)[1]
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Note: No specific PEL or TLV from OSHA or ACGIH has been established for 3-Pentanol.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 3-Pentanol.
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Safe Handling Workflow for 3-Pentanol
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Workflow for the safe handling of 3-Pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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